Cas no 957110-26-8 (Quercetin 3-Caffeylrobinobioside)

• Product Name: Quercetin 3-Caffeylrobinobioside
• CAS No: 957110-26-8
• MF: C₃₆H₃₆O₁₉
• MW: 772.659652709961
• CID: 4671472
• PubChem ID: 145874191
• Update Time: 2025-05-20

Quercetin 3-Caffeylrobinobioside Chemical and Physical Properties

Names and Identifiers

• 3-[[6-O-[6-Deoxy-4-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-α-L-mannopyranosyl]-β-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• Quercetin-3-O-(4'''-O-trans-caffeoyl)-α-rhamnopyranosyl-(1→6)-β-galactopyranoside
• Quercetin-3-O-[4'''-O-trans-caffeoyl-α-L-rhamnopyranosyl-(1→6)-β-D-galacopyranoside]
• 3-[[6-O-[6-Deoxy-4-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-α-L-mannopyranosyl]-β-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
• L
• D
• Quercetin-3-O-(4′′′-O-trans-caffeoyl)-α-rhamnopyranosyl-(1→6)-β-galactopyranoside
• Quercetin-3-O-[4′′′-O-trans-caffeoyl-α-L-rhamnopyranosyl-(1→6)-β-D-galacopyranoside]
• AKOS040763584
• Quercetin 3-Caffeylrobinobioside
• FS-8261
• 957110-26-8

• Inchi： 1S/C36H36O19/c1-13-32(54-24(43)7-3-14-2-5-17(38)19(40)8-14)29(47)31(49)35(51-13)50-12-23-26(44)28(46)30(48)36(53-23)55-34-27(45)25-21(42)10-16(37)11-22(25)52-33(34)15-4-6-18(39)20(41)9-15/h2-11,13,23,26,28-32,35-42,44,46-49H,12H2,1H3/b7-3+/t13-,23+,26-,28-,29-,30+,31+,32-,35+,36-/m0/s1
• InChI Key： DLYWVZSZZMLYSR-QYJZUGQHSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@@H](CO[C@@H]2O[C@@H](C)[C@H](OC(=O)/C=C/C3C=CC(O)=C(O)C=3)[C@@H](O)[C@H]2O)O1)C1C(=O)C2C(=CC(=CC=2OC=1C1C=CC(O)=C(O)C=1)O)O

Computed Properties

• Exact Mass: 772.18507891g/mol
• Monoisotopic Mass: 772.18507891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 312Ų

Additional information on Quercetin 3-Caffeylrobinobioside

Quercetin 3-Caffeylrobinobioside (CAS No. 957110-26-8): A Promising Compound in the Field of Pharmaceutical Research

Quercetin 3-Caffeylrobinobioside, with the chemical abstracts service (CAS) number 957110-26-8, is a complex flavonoid glycoside that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is a derivative of quercetin, a well-known flavonoid with a wide range of biological activities, and is characterized by the presence of a caffeyl group attached to the 3-position of the robinobioside moiety. The unique structural features of Quercetin 3-Caffeylrobinobioside contribute to its distinct pharmacological properties, making it a valuable subject of study in various fields, including cancer research, neuroprotection, and anti-inflammatory therapy.

The chemical structure of Quercetin 3-Caffeylrobinobioside consists of a quercetin core, which is a flavonol with two phenolic rings and a ketone group. The addition of the caffeyl group at the 3-position of the robinobioside moiety (a disaccharide consisting of rhamnose and glucose) imparts additional stability and bioavailability to the molecule. This structural modification has been shown to enhance the compound's ability to cross biological membranes, thereby improving its therapeutic potential.

Recent studies have highlighted the diverse biological activities of Quercetin 3-Caffeylrobinobioside. One of the most promising areas of research is its potential as an anticancer agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines, including breast, colon, and lung cancer cells. The mechanism underlying these effects is multifaceted and includes induction of apoptosis, inhibition of cell cycle progression, and suppression of angiogenesis. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Quercetin 3-Caffeylrobinobioside induced apoptosis in human breast cancer cells by activating the intrinsic mitochondrial pathway and downregulating anti-apoptotic proteins such as Bcl-2.

Beyond its anticancer properties, Quercetin 3-Caffeylrobinobioside has also shown promise in neuroprotective applications. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation, which contribute to neuronal damage. Research has indicated that Quercetin 3-Caffeylrobinobioside possesses potent antioxidant and anti-inflammatory activities that can mitigate these detrimental processes. A study published in Neuropharmacology in 2020 found that treatment with this compound reduced oxidative stress markers and inflammatory cytokines in a mouse model of Alzheimer's disease, leading to improved cognitive function.

In addition to its anticancer and neuroprotective effects, Quercetin 3-Caffeylrobinobioside has been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular disorders and autoimmune conditions. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation. A recent publication in the Journal of Inflammation Research highlighted that Quercetin 3-Caffeylrobinobioside effectively reduced inflammation in a murine model of colitis by suppressing NF-κB activation.

The bioavailability and pharmacokinetic properties of Quercetin 3-Caffeylrobinobioside are also important considerations for its therapeutic use. Unlike many other flavonoids, which have poor bioavailability due to rapid metabolism and excretion, this compound exhibits enhanced stability and prolonged retention in tissues. This improved bioavailability is attributed to its unique glycosidic structure, which facilitates better absorption and distribution within the body. A study published in Pharmaceutical Research in 2019 reported that oral administration of Quercetin 3-Caffeylrobinobioside resulted in higher plasma concentrations and longer half-life compared to quercetin alone.

The safety profile of Quercetin 3-Caffeylrobinobioside is another critical aspect that has been evaluated through preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings suggest that Quercetin 3-Caffeylrobinobioside has a favorable safety margin, making it suitable for further clinical development.

In conclusion, Quercetin 3-Caffeylrobinobioside (CAS No. 957110-26-8) represents a promising compound with diverse therapeutic applications. Its unique structural features contribute to its enhanced biological activities and improved pharmacokinetic properties. Ongoing research continues to uncover new mechanisms by which this compound exerts its beneficial effects, paving the way for potential breakthroughs in the treatment of various diseases. As more clinical trials are conducted, it is anticipated that Quercetin 3-Caffeylrobinobioside will play an increasingly important role in pharmaceutical research and development.